3-[Ethoxy(ethyl)phosphoryl]prop-2-enoic acid

Specification

• Molecular Formula: C7H13O4P
• Molecular Weight: 192.15 g/mol
• IUPAC Name: (E)-3-[ethoxy(ethyl)phosphoryl]prop-2-enoic acid
• Standard InChI: InChI=1S/C7H13O4P/c1-3-11-12(10,4-2)6-5-7(8)9/h5-6H,3-4H2,1-2H3,(H,8,9)/b6-5+
• Standard InChI Key: HBEGXXZSFIMJOJ-AATRIKPKSA-N
• Isomeric SMILES: CCOP(=O)(CC)/C=C/C(=O)O
• Canonical SMILES: CCOP(=O)(CC)C=CC(=O)O

Introduction

3-[Ethoxy(ethyl)phosphoryl]prop-2-enoic acid is a phosphonic acid derivative with a unique structure that includes an ethoxy group and a phosphoryl moiety attached to a prop-2-enoic acid backbone. Its molecular formula is C₇H₁₅O₄P, and it has a molecular weight of 192.15 g/mol. This compound is notable for its potential applications in various fields, including agriculture and pharmaceuticals.

Synthesis and Chemical Behavior

The synthesis of 3-[ethoxy(ethyl)phosphoryl]prop-2-enoic acid can be achieved through several methods, showcasing its synthetic versatility and potential for scale-up in industrial applications. Its chemical behavior can be analyzed through various reactions, highlighting its reactivity with biological molecules such as proteins and nucleic acids.

Synthesis Method	Description
Method 1	Organic synthesis using specific reagents
Method 2	Alternative routes involving different starting materials

Interaction Studies

Interaction studies involving 3-[ethoxy(ethyl)phosphoryl]prop-2-enoic acid focus on its reactivity with biological molecules. Preliminary findings suggest that it may interact with enzymatic pathways, potentially influencing metabolic processes. Further research is needed to elucidate these interactions comprehensively.

Biological Interaction	Potential Impact
Enzymatic Pathways	Metabolic process influence
Protein Binding	Under investigation

Comparison with Similar Compounds

Several compounds share structural characteristics with 3-[ethoxy(ethyl)phosphoryl]prop-2-enoic acid. Notable examples include ethyl phosphonate, known for its use as an insecticide, and propanoic acid, a common fatty acid less reactive than phosphonic acids.

Compound	Structure Type	Key Characteristics
Ethyl Phosphonate	Phosphonic acid derivative	Insecticide
Propanoic Acid	Carboxylic acid	Common fatty acid, less reactive